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Disclaimer: This document provides guidance on the safe handling of KCL-286 in a research
setting based on publicly available information from clinical trials and general laboratory safety
principles. A formal Safety Data Sheet (SDS) for KCL-286 was not found in the public domain.
Researchers must consult their institution's Environmental Health and Safety (EHS)
department for a comprehensive risk assessment and adhere to all local and national
regulations. The information provided here is for informational purposes only and does not
supersede institutional protocols or regulatory requirements.

KCL-286 is an orally available agonist of the retinoic acid receptor 32 (RAR[(2) under
investigation for the treatment of spinal cord injury.[1][2][3] As a potent, biologically active small
molecule, appropriate safety precautions are necessary during handling, storage, and disposal
to minimize exposure and ensure a safe laboratory environment.

Summary of Known Safety Data

The primary source of safety information for KCL-286 comes from a Phase 1 clinical trial
involving healthy male participants. The trial demonstrated that KCL-286 was generally well-
tolerated at doses up to 100 mg.
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Parameter Observation

Source

) 100 mg (single and multiple
Highest Tolerated Dose i
ascending doses)

[1]14]

Dry skin, rash, skin exfoliation,

raised liver enzymes, and eye
Reported Adverse Events )
disorders. These were not

reported as severe.

[1]

Route of Administration in Trial Oral

[2](3]

Personal Protective Equipment (PPE)

Given that KCL-286 is a potent research compound, direct contact should be avoided. The

following PPE is recommended as a minimum standard when handling KCL-286 powder or

solutions:

o Gloves: Nitrile or other chemically resistant gloves should be worn at all times. Double-

gloving is recommended when handling the pure compound or concentrated solutions.

o Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory

to protect against accidental splashes.

o Lab Coat: A standard laboratory coat should be worn to protect personal clothing.

o Respiratory Protection: When handling the powdered form of KCL-286 outside of a certified

chemical fume hood or other ventilated enclosure, a properly fitted N95 or higher-rated

respirator is recommended to prevent inhalation of fine particles.

Operational Plan for Safe Handling

A systematic approach is crucial for minimizing exposure risk. The following workflow outlines

the key steps for safely handling KCL-286 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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